4-{3-[(Prop-2-en-1-yl)oxy]pyrazin-2-yl}morpholine

• CAS RN: 54126-41-9
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 4-(3-prop-2-enoxypyrazin-2-yl)morpholine
• InChI: InChI=1S/C11H15N3O2/c1-2-7-16-11-10(12-3-4-13-11)14-5-8-15-9-6-14/h2-4H,1,5-9H2
• InChI Key: KBVRMHYXYDCRNR-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=NC=CN=C1N2CCOCC2

Description

4-{3-[(Prop-2-en-1-yl)oxy]pyrazin-2-yl}morpholine is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

120 g of 2-chloro-3-morpholinyl-pyrazine and 70 g of allyl alcohol are dissolved in 640 ml of hexamethylphosphoric acid triamide. 28.8 g of sodium hydride are introduced into this solution over the course of 30 minutes at 0° C. The mixture is then stirred for a further hour at 0° C. and thereafter for 1 hour at 30° C. and 15 hours at room temperature, until the reaction has subsided. The reaction mixture is then poured out onto 2 liters of ice water. After the excess sodium hydride present has been decomposed, the mixture is extracted by shaking with ether. The ether extracts are washed with water until neutral, dried over sodium sulphate and evaporated in a waterpump vacuum. The residue is distilled in a high vacuum. 2-Allyloxy-3-morpholinyl-pyrazine, boiling point 105°-106° C./0.03 mm Hg, is thus obtained.